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Compound of Interest

Compound Name: Tris(4-bromophenyl)amine

Cat. No.: B153671

This guide provides essential safety protocols, operational procedures, and disposal plans for
the handling of Tris(4-bromophenyl)amine (CAS No. 4316-58-9). The following information is
intended for researchers, scientists, and professionals in drug development to ensure safe
laboratory practices.

I. Hazard Identification and Quantitative Data

Tris(4-bromophenyl)amine is classified as a hazardous substance. It is crucial to understand
its primary hazards to implement appropriate safety measures.

Primary Hazards:

o Skin Irritation: Causes skin irritation.[1][2][3][4]

» Eye Irritation: Causes serious eye irritation.[1][2][3][4]
 Respiratory Irritation: May cause respiratory irritation.[1][3][4]

The following table summarizes key quantitative data for Tris(4-bromophenyl)amine.
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Property Value Source
Molecular Formula CisH12BrsN [1][5]
Molecular Weight 482.01 g/mol [1]
Melting Point 141-143 °C [5]
Boiling Point 514.9 £ 45.0 °C at 760 mmHg [31[5]
Density 1.8+0.1 g/cm3 [3][5]

Il. Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational workflow is paramount to minimize exposure and ensure
safety.

1. Engineering Controls and Preparation:

o Work in a well-ventilated area, preferably within a chemical fume hood.[2][4]
o Ensure that an eyewash station and safety shower are readily accessible.[6]
» Before handling, inspect all personal protective equipment for integrity.

2. Personal Protective Equipment (PPE):

e Hand Protection: Wear appropriate chemical-resistant gloves (e.g., PVC).[6]

e Eye and Face Protection: Use safety glasses with side-shields or chemical safety goggles.[2]

[6]7]

» Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin
exposure.[6]

o Respiratory Protection: For operations that may generate dust, use a NIOSH/MSHA or
European Standard EN 149 approved respirator with a particulate filter (e.g., N95).[4]
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3. Handling the Chemical:

e Avoid all personal contact, including inhalation of dust.[6]

e Do not get the substance in eyes, on skin, or on clothing.[4]

» Avoid the formation of dust and aerosols.[2]

o Weigh and transfer the material in a manner that minimizes dust generation.
o Keep the container tightly closed when not in use.[2][4]

4. Post-Handling Procedures:

e Thoroughly wash hands and any exposed skin with soap and water after handling.[2][4]
o Decontaminate the work surface and any equipment used.

 Remove and properly store or dispose of contaminated PPE.[8]

lll. Emergency and First Aid Measures

In the event of an exposure, immediate action is critical.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[2][4]

o Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes
while removing contaminated clothing and shoes. If skin irritation occurs, get medical
advice/attention.[1][2][4]

 Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, give artificial respiration. If symptoms persist, seek medical
attention.[2][4]

 Ingestion: Do not induce vomiting. Rinse mouth with water. Never give anything by mouth to
an unconscious person. Seek immediate medical advice.[1]
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IV. Disposal Plan

Proper disposal of Tris(4-bromophenyl)amine and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Characterization:

e This material may be considered hazardous waste. Consult local, state, and federal
regulations for proper classification.

2. Waste Collection and Storage:

» Collect waste material in a suitable, labeled, and closed container.[2]
o Store waste containers in a designated and secure area.

3. Disposal Method:

» Dispose of contents and container in accordance with all local, state, and federal regulations.

[4]
e Do not allow the product to enter drains.[2]
o Consider using a licensed professional waste disposal service.

Experimental Workflow for Safe Handling of Tris(4-bromophenyl)amine
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Caption: Workflow for the safe handling of Tris(4-bromophenyl)amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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